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Abstract

This technical guide provides a comprehensive overview of the available physicochemical
properties of 1,1-diphenylbutane. Due to the limited availability of experimental data for this
specific compound, this guide also includes information on its isomers and derivatives to offer
valuable context and comparative data. Furthermore, it details general experimental protocols
for the synthesis of 1,1-diarylalkanes and the determination of key physicochemical properties.
Where experimental data for 1,1-diphenylbutane is unavailable, predicted values from
computational models are provided. This guide is intended to serve as a foundational resource
for researchers and professionals engaged in work involving 1,1-diphenylbutane and related
chemical structures.

Introduction

1,1-Diphenylbutane is an aromatic hydrocarbon. Its molecular structure, consisting of a
butane chain with two phenyl groups attached to the first carbon atom, suggests it is a nonpolar
compound with low reactivity. Understanding its physicochemical properties is crucial for its
potential applications in organic synthesis, materials science, and as a scaffold in drug
discovery. This guide summarizes the known and predicted properties of 1,1-diphenylbutane
and provides methodologies for its synthesis and characterization.
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Physicochemical Properties

A significant challenge in compiling this guide is the scarcity of experimentally determined
physicochemical data for 1,1-diphenylbutane. Therefore, the following tables include a
combination of predicted data for 1,1-diphenylbutane and experimental data for its close
isomer, 1,4-diphenylbutane, and a related compound, 1,1-diphenylbut-1-ene, to provide a
comparative perspective.

Table 1: General and Predicted Properties of 1,1-
Diphenylbutane

Property Value Source
Molecular Formula CieHis

Molecular Weight 210.31 g/mol

Predicted Boiling Point 295 °C [1]
Predicted Density Not Available

Insoluble in water; Soluble in
Predicted Solubilit nonpolar organic solvents like General principle of "like
redicted Solubili
Y hexane, toluene, and diethyl dissolves like".[2][3][4][5]

ether.

CAS Number Not Found

Table 2: Experimental Properties of Isomers and Related
Compounds
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Property 1,4-Diphenylbutane 1,1-Diphenylbut-1-ene
CAS Number 1083-56-3[3][6][7] 1726-14-3[8][9]
Molecular Formula CieH1s[3][7] Ci6H16[8]

Molecular Weight 210.31 g/mol [3] 208.30 g/mol [8]

Physical State Solid[3]

Melting Point 57-61 °C[10] -1.19 °C[11]

Boiling Point ~430 °C[10] 294.75 °C[11]

Density - 0.9901 g/cm?3[11]

Solubilit Insoluble in water; Soluble in
olubili
Y organic solvents.[10]

Experimental Protocols
Synthesis of 1,1-Diarylalkanes

While a specific protocol for 1,1-diphenylbutane is not readily available, a general and
modular method for the synthesis of 1,1-diarylalkanes has been reported. This nickel-catalyzed
1,1-diarylation of unactivated terminal alkenes provides a straightforward approach.[12]

General Procedure:

e To areaction vessel, add the terminal alkene (e.g., 1-butene), an aryl halide (e.g.,
bromobenzene), and an arylboronic acid (e.g., phenylboronic acid).

e Add a nickel catalyst, such as Ni(NOs)2:6H20.[12]
» A suitable solvent, such as cyclopentyl methyl ether (CPME), is used.[12]
e Abase, for instance, sodium methoxide (NaOMe), is added to the mixture.[12]

e The reaction mixture is heated under an inert atmosphere for a specified period.
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e Upon completion, the reaction is quenched, and the product is extracted using an organic
solvent.

e The crude product is then purified using techniques like flash column chromatography to
yield the 1,1-diarylalkane.[12]

A variety of functionalized triarylmethane and 1,1-diarylalkane derivatives can also be prepared
via a transition-metal-free, one-pot, two-step procedure, involving the reaction of various benzal
diacetates with organozinc reagents.[11] Another approach involves the asymmetric Ni-
catalyzed reductive cross-coupling of (hetero)aryl iodides and benzylic chlorides to prepare
enantioenriched 1,1-diarylalkanes.[10][13]

Determination of Boiling Point

The boiling point of a liquid organic compound can be determined using the Thiele tube method
or by distillation.[14][15][16][17]

Thiele Tube Method:

A small amount of the liquid sample is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube.

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point oil.

The temperature at which a rapid and continuous stream of bubbles emerges from the
capillary tube is recorded as the boiling point.[16]

Determination of Density

The density of a liquid organic compound can be determined using several methods, including
the gravimetric buoyancy method and the gas displacement method.[18]

Gravimetric Buoyancy Method (for liquids):

e Asinker of a known volume is weighed in the air.
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e The same sinker is then weighed while fully submerged in the liquid of unknown density.

e The density of the liquid is calculated based on the difference in the two weights and the
known volume of the sinker, applying Archimedes' principle.[18]

Determination of Solubility

The solubility of an organic compound is typically determined by observing its miscibility with a
range of solvents of varying polarities.[2][3][4][5][19]

General Procedure:

Add a small, measured amount of the solute (1,1-diphenylbutane) to a test tube.

Add a small, measured volume of the solvent (e.g., water, ethanol, hexane) to the test tube.

Agitate the mixture vigorously for a set period.

Observe if the solute dissolves completely, partially, or not at all.

The process is repeated with different solvents to create a solubility profile. The principle of
"like dissolves like" is a good predictor of solubility, where nonpolar compounds are expected
to dissolve in nonpolar solvents.[5]

Visualizations
Proposed Synthetic Pathway for 1,1-Diphenylbutane
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Caption: Proposed synthesis of 1,1-Diphenylbutane.

Experimental Workflow for Boiling Point Determination
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Caption: Workflow for boiling point determination.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1605752?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

This technical guide consolidates the limited available information on the physicochemical
properties of 1,1-diphenylbutane. The lack of experimental data highlights an opportunity for
further research to characterize this compound fully. The provided predicted data, along with
experimental values for related compounds, offers a valuable starting point for scientists and
researchers. The detailed experimental protocols for synthesis and property determination
furnish a practical framework for future investigations into 1,1-diphenylbutane and its potential
applications. As a compound with a unique 1,1-diarylalkane motif, further study is warranted to
explore its potential in various fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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